Cas no 1126634-01-2 (2-ethyl-1,3-oxazole-5-carbaldehyde)

2-Ethyl-1,3-oxazole-5-carbaldehyde is a heterocyclic aldehyde featuring an oxazole core substituted with an ethyl group at the 2-position and a formyl group at the 5-position. This compound is of interest in organic synthesis due to its reactive aldehyde functionality, which enables further derivatization, such as condensation or nucleophilic addition reactions. The oxazole ring contributes to its stability while offering potential for applications in pharmaceuticals, agrochemicals, or materials science. Its well-defined structure and purity make it suitable for precise synthetic workflows. Care should be taken during handling due to the aldehyde's sensitivity to oxidation and reactivity.
2-ethyl-1,3-oxazole-5-carbaldehyde structure
1126634-01-2 structure
Product Name:2-ethyl-1,3-oxazole-5-carbaldehyde
CAS No:1126634-01-2
MF:C6H7NO2
MW:125.125281572342
MDL:MFCD11845174
CID:1011070
PubChem ID:53417038
Update Time:2025-05-26

2-ethyl-1,3-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-ethyloxazole-5-carbaldehyde
    • 2-Ethyl-oxazole-5-carbaldehyde
    • 2-ethyl-1,3-oxazole-5-carbaldehyde
    • 5-Oxazolecarboxaldehyde, 2-ethyl-
    • MDL: MFCD11845174
    • Inchi: 1S/C6H7NO2/c1-2-6-7-3-5(4-8)9-6/h3-4H,2H2,1H3
    • InChI Key: ADONCDFFNZWCJU-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CN=C1CC

Computed Properties

  • Exact Mass: 125.047678466g/mol
  • Monoisotopic Mass: 125.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.138±0.06 g/cm3(Predicted)
  • Boiling Point: 197.6±13.0 °C(Predicted)
  • pka: -0.07±0.10(Predicted)

2-ethyl-1,3-oxazole-5-carbaldehyde Pricemore >>

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